2-{[(4-phenoxyphenyl)amino]carbonyl}phenyl acetate

• IUPAC Name: [2-[(4-phenoxyphenyl)carbamoyl]phenyl] acetate
• InChI: InChI=1S/C21H17NO4/c1-15(23)25-20-10-6-5-9-19(20)21(24)22-16-11-13-18(14-12-16)26-17-7-3-2-4-8-17/h2-14H,1H3,(H,22,24)
• InChI Key: QLEISLGJUIVTKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)OC3=CC=CC=C3
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

2-{[(4-phenoxyphenyl)amino]carbonyl}phenyl acetate, also known as PPAC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. PPAC is a white crystalline powder that is soluble in organic solvents and is synthesized through a multi-step process.

Scientific Research Applications

2-{[(4-phenoxyphenyl)amino]carbonyl}phenyl acetate has been shown to have potential applications in biomedical research due to its ability to inhibit the activity of histone deacetylases (HDACs). HDACs are enzymes that play a critical role in gene expression and are involved in various cellular processes, including cell growth, differentiation, and apoptosis. This compound has been shown to selectively inhibit HDACs 1, 2, and 3, which are involved in the regulation of various genes that are associated with cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

2-{[(4-phenoxyphenyl)amino]carbonyl}phenyl acetate inhibits HDACs by binding to the active site of the enzyme and preventing the removal of acetyl groups from histone proteins. This leads to an increase in histone acetylation, which is associated with increased gene expression. This compound has been shown to selectively inhibit HDACs 1, 2, and 3, which are involved in the regulation of various genes that are associated with cancer, inflammation, and neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects in various cell lines and animal models. This compound has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cell lines. This compound has also been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-{[(4-phenoxyphenyl)amino]carbonyl}phenyl acetate has several advantages for lab experiments. It is a selective inhibitor of HDACs 1, 2, and 3, which allows for the study of specific gene expression patterns. This compound also has a relatively low toxicity profile, which makes it suitable for in vitro and in vivo studies. However, this compound has several limitations. It is a relatively new compound, and its long-term effects are not well understood. This compound also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for 2-{[(4-phenoxyphenyl)amino]carbonyl}phenyl acetate research. One potential application is in the treatment of cancer. This compound has been shown to induce cell cycle arrest, apoptosis, and differentiation in cancer cell lines, and further research is needed to determine its potential as a cancer treatment. Another potential application is in the treatment of neurodegenerative diseases. This compound has been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative diseases, and further research is needed to determine its potential as a therapeutic agent. Finally, further research is needed to determine the long-term effects of this compound and its potential as a drug candidate.